5-Chloro-6-((3,3-difluorocyclobutyl)methoxy)pyridin-3-OL

• Molecular Formula: C10H10ClF2NO2
• Molecular Weight: 249.64 g/mol
• IUPAC Name: 5-chloro-6-[(3,3-difluorocyclobutyl)methoxy]pyridin-3-ol
• InChI: InChI=1S/C10H10ClF2NO2/c11-8-1-7(15)4-14-9(8)16-5-6-2-10(12,13)3-6/h1,4,6,15H,2-3,5H2
• InChI Key: JIOXMAZFIGBLLA-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1(F)F)COC2=C(C=C(C=N2)O)Cl

Description

5-Chloro-6-((3,3-difluorocyclobutyl)methoxy)pyridin-3-OL is a useful research compound. Its molecular formula is C10H10ClF2NO2 and its molecular weight is 249.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3-Chloro-2-[(3,3-difluorocyclobutyl)methoxy]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (Preparation 38, 4.5 g, 12.5 mmol) was suspended in methanol (30 mL). Hydrogen peroxide (1.6 mL, 21.3 mmol) was added and the mixture stirred at room temperature under nitrogen for 16 hours. An aqueous solution of thiosulfite (10%, 10 mL) was added and the mixture was extracted with EtOAc (2×200 mL). The combined organics were dried over sodium sulfate, filtered, and concentrated in vacuo. The residue was purified by silica gel chromatography (Biotage®, gradient of 0-50% EtOAc in heptane) to afford the title compound (2.53 g, 81%).

Synthesis routes and methods II

Procedure details